Cas no 2026364-86-1 (2-Furanethanol, α-(2-amino-1-methylethyl)tetrahydro-α-methyl-)

• Product Name: 2-Furanethanol, α-(2-amino-1-methylethyl)tetrahydro-α-methyl-
• CAS No: 2026364-86-1
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5276430
• PubChem ID: 165788477
• Update Time: 2025-07-16

2-Furanethanol, α-(2-amino-1-methylethyl)tetrahydro-α-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Furanethanol, α-(2-amino-1-methylethyl)tetrahydro-α-methyl-
• EN300-684072
• 4-amino-2,3-dimethyl-1-(oxolan-2-yl)butan-2-ol
• 2026364-86-1

• Inchi： 1S/C10H21NO2/c1-8(7-11)10(2,12)6-9-4-3-5-13-9/h8-9,12H,3-7,11H2,1-2H3
• InChI Key： XKFNEHJVFXUSDI-UHFFFAOYSA-N
• SMILES： O1CCCC1CC(C(C)CN)(C)O

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.012±0.06 g/cm3(Predicted)
• Boiling Point: 313.3±12.0 °C(Predicted)
• pka: 14?+-.0.29(Predicted)

Additional information on 2-Furanethanol, α-(2-amino-1-methylethyl)tetrahydro-α-methyl-

Introduction to 2-Furanethanol, α-(2-amino-1-methylethyl)tetrahydro-α-methyl- (CAS No. 2026364-86-1)

2-Furanethanol, α-(2-amino-1-methylethyl)tetrahydro-α-methyl- (CAS No. 2026364-86-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring, an amino group, and a tetrahydrofuran moiety. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of 2-Furanethanol, α-(2-amino-1-methylethyl)tetrahydro-α-methyl- is particularly noteworthy due to its multifunctional nature. The presence of the furan ring provides aromatic stability and can influence the compound's solubility and reactivity. The amino group, on the other hand, can participate in hydrogen bonding and other intermolecular interactions, which are crucial for its biological activity. The tetrahydrofuran moiety adds to the compound's flexibility and can enhance its ability to interact with biological targets.

Recent studies have explored the potential of 2-Furanethanol, α-(2-amino-1-methylethyl)tetrahydro-α-methyl- in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound can exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-Furanethanol, α-(2-amino-1-methylethyl)tetrahydro-α-methyl- can inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.

In addition to its neuroprotective properties, 2-Furanethanol, α-(2-amino-1-methylethyl)tetrahydro-α-methyl- has also shown potential as an anti-inflammatory agent. Inflammatory responses are central to many chronic diseases, including arthritis and cardiovascular disorders. Preclinical studies have indicated that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby mitigating inflammation and associated tissue damage.

The pharmacokinetic properties of 2-Furanethanol, α-(2-amino-1-methylethyl)tetrahydro-α-methyl- have been extensively studied to understand its behavior in biological systems. Data from animal models suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for chronic administration in therapeutic settings.

Safety and toxicity assessments are crucial for any potential drug candidate. Preliminary toxicological studies on 2-Furanethanol, α-(2-amino-1-methylethyl)tetrahydro-α-methyl- have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety profile in humans.

The synthesis of 2-Furanethanol, α-(2-amino-1-methylethyl)tetrahydro-α-methyl- involves several steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methods such as transition metal-catalyzed reactions and chemoenzymatic approaches have been employed to optimize the synthesis process. These methods not only improve the efficiency of production but also reduce environmental impact by minimizing waste generation.

In conclusion, 2-Furanethanol, α-(2-amino-1-methylethyl)tetrahydro-α-methyl- (CAS No. 2026364-86-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure provides a strong foundation for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to unravel its mechanisms of action and optimize its properties, this compound holds significant promise for addressing unmet medical needs in various disease areas.